Cas no 1448137-48-1 (N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxyacetamide)

• Product Name: N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxyacetamide
• CAS No: 1448137-48-1
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 5763368
• PubChem ID: 71807573
• Update Time: 2025-09-28

N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• 1448137-48-1
• N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxyacetamide
• F6438-2043
• AKOS024561597

• Inchi： 1S/C14H15N3O4/c1-19-13-11(8-15-14(17-13)20-2)16-12(18)9-21-10-6-4-3-5-7-10/h3-8H,9H2,1-2H3,(H,16,18)
• InChI Key： NLSXYHRDPIJXAU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(NC1=CN=C(N=C1OC)OC)=O

Computed Properties

• Exact Mass: 289.10625597g/mol
• Monoisotopic Mass: 289.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxyacetamide

Professional Introduction to N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxyacetamide (CAS No. 1448137-48-1)

N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxyacetamide, identified by the CAS number 1448137-48-1, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its structural features and potential applications in medicinal chemistry. The presence of a pyrimidine core and a phenoxyacetamide moiety makes it an intriguing candidate for further investigation, particularly in the development of novel therapeutic agents.

The pyrimidine ring is a fundamental structural motif in many biologically active molecules, often found in nucleoside analogs and kinase inhibitors. In N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxyacetamide, the pyrimidine ring is substituted with methoxy groups at the 2 and 4 positions, which can influence the electronic properties and reactivity of the molecule. Additionally, the phenoxyacetamide moiety introduces a polar functional group that can enhance solubility and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxyacetamide with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and metabolic pathways. For instance, preliminary computational studies have indicated that this compound could interact with Janus kinases (JAKs), which are key players in signal transduction pathways relevant to autoimmune diseases and cancer.

In vitro experiments have also been conducted to evaluate the biological activity of N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxyacetamide. These studies have shown promising results in terms of anti-inflammatory properties, particularly against cytokine-induced inflammation. The compound has been observed to modulate the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This suggests that N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxyacetamide could be a valuable lead compound for developing treatments for inflammatory disorders.

The synthesis of N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxyacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrimidine core, which can be achieved through condensation reactions involving malononitrile derivatives. Subsequent methoxylation at the 2 and 4 positions is performed using appropriate methylating agents under controlled conditions. The introduction of the phenoxyacetamide moiety is then carried out through nucleophilic substitution reactions or other coupling strategies.

The pharmacokinetic properties of N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxyacetamide are also of great interest. Preliminary data suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability. These characteristics are crucial for its potential clinical application, as they ensure that the compound can reach therapeutic levels in vivo and remain active long enough to exert its desired effects.

Ongoing research is focused on further refining the structure of N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxyacetamide

The development of novel pharmaceutical compounds often involves rigorous testing to ensure safety and efficacy before they can be approved for clinical use. N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxyacetamide

In conclusion, N-(2,4-dimethoxypyrimidin-5-yl)-< strong >2-phenoxyacetamide (CAS No. 1448137-48-1) is a promising compound with significant potential in the field of medicinal chemistry. Its unique structural features and preliminary biological activity make it an attractive candidate for further development into a novel therapeutic agent. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in treating various diseases.